Cas no 2137830-26-1 (6-(tert-butoxy)carbonyl-8-fluoro-6-azaspiro3.4octane-8-carboxylic acid)

• Product Name: 6-(tert-butoxy)carbonyl-8-fluoro-6-azaspiro3.4octane-8-carboxylic acid
• CAS No: 2137830-26-1
• MF: C₁₃H₂₀FNO₄
• MW: 273.300607681274
• MDL: MFCD31420711
• CID: 5193832
• PubChem ID: 137949197
• Update Time: 2025-06-11

6-(tert-butoxy)carbonyl-8-fluoro-6-azaspiro3.4octane-8-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-[(tert-butoxy)carbonyl]-8-fluoro-6-azaspiro[3.4]octane-8-carboxylic acid
• 6-(tert-butoxy)carbonyl-8-fluoro-6-azaspiro3.4octane-8-carboxylic acid

• MDL： MFCD31420711
• Inchi： 1S/C13H20FNO4/c1-11(2,3)19-10(18)15-7-12(5-4-6-12)13(14,8-15)9(16)17/h4-8H2,1-3H3,(H,16,17)
• InChI Key： QRQQDYAUTNGEIH-UHFFFAOYSA-N
• SMILES： C1C2(C(F)(C(O)=O)CN(C(OC(C)(C)C)=O)C2)CC1

Additional information on 6-(tert-butoxy)carbonyl-8-fluoro-6-azaspiro3.4octane-8-carboxylic acid

6-(tert-butoxy)carbonyl-8-fluoro-6-azaspiro[3.4]octane-8-carboxylic acid: A Novel Compound with Potential in Medicinal Chemistry

6-(tert-butoxy)carbonyl-8-fluoro-6-azaspiro[3.4]octane-8-carboxylic acid (CAS No. 2137830-26-1) is a unique and promising compound in the field of medicinal chemistry. This compound, characterized by its tert-butoxy carbonyl and fluoro substituents, as well as its azaspiro ring structure, has garnered significant attention due to its potential applications in drug development and therapeutic interventions.

The tert-butoxy carbonyl group, often denoted as Boc, is a widely used protecting group in organic synthesis. It is known for its stability under a variety of reaction conditions and can be selectively removed using mild acidic conditions. In the context of 6-(tert-butoxy)carbonyl-8-fluoro-6-azaspiro[3.4]octane-8-carboxylic acid, the Boc group plays a crucial role in protecting the nitrogen atom of the azaspiro ring, allowing for the synthesis of more complex molecules without unwanted side reactions.

The presence of the fluoro substituent is another key feature of this compound. Fluorine atoms are known to enhance the lipophilicity and metabolic stability of molecules, making them valuable in drug design. The fluoro group in 6-(tert-butoxy)carbonyl-8-fluoro-6-azaspiro[3.4]octane-8-carboxylic acid could potentially improve its pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME), thereby enhancing its therapeutic efficacy.

The azaspiro ring structure is a fascinating aspect of this compound. Spiro compounds are cyclic molecules where two rings share a single atom, known as the spiro atom. In this case, the spiro atom is nitrogen, forming an azaspiro ring. The unique conformational flexibility and rigidity of spiro compounds make them attractive scaffolds for drug discovery. The azaspiro[3.4]octane core in 6-(tert-butoxy)carbonyl-8-fluoro-6-azaspiro[3.4]octane-8-carboxylic acid provides a platform for exploring a wide range of biological activities and binding interactions with target proteins.

Recent studies have highlighted the potential of 6-(tert-butoxy)carbonyl-8-fluoro-6-azaspiro[3.4]octane-8-carboxylic acid in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that compounds with similar azaspiro ring structures exhibit potent anti-inflammatory and analgesic properties. These findings suggest that 6-(tert-butoxy)carbonyl-8-fluoro-6-azaspiro[3.4]octane-8-carboxylic acid could be a valuable lead compound for developing new treatments for inflammatory diseases and pain management.

In addition to its potential therapeutic applications, 6-(tert-butoxy)carbonyl-8-fluoro-6-azaspiro[3.4]octane-8-carboxylic acid has also been studied for its role in modulating protein-protein interactions (PPIs). PPIs are critical for many biological processes, including signal transduction and cellular regulation. Compounds that can selectively disrupt or enhance these interactions have significant implications for drug discovery. Research has demonstrated that the azaspiro[3.4]octane core can effectively bind to specific protein interfaces, making it a promising scaffold for designing PPI modulators.

The synthesis of 6-(tert-butoxy)carbonyl-8-fluoro-6-azaspiro[3.4]octane-8-carboxylic acid involves several well-established synthetic routes. One common approach is to start with a suitable azaspiro precursor and introduce the tert-butoxy carbonyl and fluoro substituents through selective functional group transformations. The choice of synthetic strategy depends on factors such as yield, purity, and scalability, which are crucial considerations for industrial applications.

In conclusion, 6-(tert-butoxy)carbonyl-8-fluoro-6-azaspiro[3.4]octane-8-carboxylic acid (CAS No. 2137830-26-1) is a multifaceted compound with significant potential in medicinal chemistry and drug development. Its unique combination of structural features—namely the tert-butoxy carbonyl, fluoro, and azaspiro[3.4]octane—makes it an attractive candidate for further investigation into its biological activities and therapeutic applications.